2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid
Overview
Description
2-Cyclobutyl-4-methylpyrimidine-5-carboxylic acid (CBMP) is a heterocyclic organic compound that has been studied for its potential use in various scientific applications. CBMP has a variety of properties that make it an attractive option for research, including its low toxicity, its ability to form stable complexes with other molecules, and its ability to act as a pro-drug.
Scientific Research Applications
2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid has been studied for its potential use in a variety of scientific applications. It has been used in the synthesis of novel compounds, such as pyrimidine derivatives, and in the synthesis of peptide and peptidomimetic compounds. It has also been used in the synthesis of heterocyclic compounds, such as imidazoles and thiazoles. 2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid has also been studied for its potential use as an anti-inflammatory agent and for its potential use in the treatment of cancer.
Mechanism of Action
2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid is a pro-drug, meaning that it is inactive until it is metabolized by the body. Once metabolized, 2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid is converted into an active form that can then interact with other molecules. The exact mechanism of action of 2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid is still under investigation, but it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX).
Biochemical and Physiological Effects
2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid has been studied for its potential biochemical and physiological effects. Studies have shown that 2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid has anti-inflammatory and anti-cancer activities, as well as the ability to inhibit the growth of certain bacteria. It has also been shown to have antioxidant and neuroprotective properties.
Advantages and Limitations for Lab Experiments
2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid has several advantages for use in laboratory experiments. It is relatively stable and has low toxicity, making it safe to use in experiments. It is also relatively inexpensive and can be synthesized in a variety of ways. However, there are some limitations to using 2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid in laboratory experiments. It is not very soluble in water, so it must be dissolved in organic solvents. Additionally, it is not very stable in acidic environments, so it must be stored in an alkaline solution.
Future Directions
There are a number of potential future directions for 2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid research. One potential direction is to further explore the potential anti-inflammatory and anti-cancer activities of 2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid. Additionally, 2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid could be studied for its potential use in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Finally, 2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid could be studied for its potential use in the synthesis of novel compounds and in the synthesis of peptide and peptidomimetic compounds.
Synthesis Methods
2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid can be synthesized through a variety of methods, including the Mannich reaction, the Suzuki-Miyaura cross-coupling reaction, and the Biginelli reaction. The Mannich reaction involves the reaction of an aldehyde or ketone with an amine and a carboxylic acid in the presence of a base. The Suzuki-Miyaura cross-coupling reaction is a palladium-catalyzed reaction between an organohalide and an organoboronic acid. The Biginelli reaction is a three-component reaction between an aldehyde, an acid, and an urea or thiourea.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid involves the reaction of cyclobutylamine with ethyl 2-chloro-4-methylpyrimidine-5-carboxylate, followed by hydrolysis of the resulting ester to yield the target compound.", "Starting Materials": [ "Cyclobutylamine", "Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate", "Sodium hydroxide", "Water", "Ethanol" ], "Reaction": [ "Step 1: Cyclobutylamine is reacted with ethyl 2-chloro-4-methylpyrimidine-5-carboxylate in ethanol at room temperature for several hours to yield the corresponding ester.", "Step 2: The resulting ester is hydrolyzed with sodium hydroxide in water at reflux temperature for several hours to yield the target compound, 2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid.", "Step 3: The product is isolated by filtration, washed with water and dried under vacuum." ] } | |
CAS RN |
1499707-82-2 |
Product Name |
2-cyclobutyl-4-methylpyrimidine-5-carboxylic acid |
Molecular Formula |
C10H12N2O2 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
